![molecular formula C14H10FNO4 B6398109 4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid, 95% CAS No. 1261902-71-9](/img/structure/B6398109.png)
4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid, 95%
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Overview
Description
4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid (4-FMNBA) is a synthetic compound that has been studied for its potential applications in both scientific research and laboratory experiments. This compound has a variety of different biochemical and physiological effects, as well as advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid, 95% is not fully understood. However, it is believed to interact with the active site of cytochrome P450 2C9, which is an enzyme involved in the metabolism of drugs and other compounds. This interaction is thought to inhibit the enzyme’s activity, resulting in the inhibition of drug metabolism.
Biochemical and Physiological Effects
4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid, 95% has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 2C9, which is an enzyme involved in the metabolism of drugs and other compounds. Additionally, 4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid, 95% has been shown to have an inhibitory effect on cell growth and development.
Advantages and Limitations for Lab Experiments
4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid, 95% has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, which makes it a useful tool for laboratory experiments. Additionally, it has been shown to have an inhibitory effect on cell growth and development, which makes it a useful tool for studying cell biology. However, 4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid, 95% is not very stable, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the use of 4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid, 95% in scientific research and laboratory experiments. One potential direction is to explore its potential as an inhibitor of other enzymes involved in drug metabolism. Additionally, 4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid, 95% could be studied for its potential to inhibit other biochemical and physiological processes. Other potential future directions include exploring its potential applications in drug delivery systems, as well as its potential as an anticancer agent.
Synthesis Methods
4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid, 95% can be synthesized through a multi-step process. First, 4-methyl benzaldehyde is reacted with hydrochloric acid in aqueous ethanol. This reaction produces 4-methyl benzoic acid. Next, this product is reacted with 2-fluoro-4-nitrobenzaldehyde in aqueous ethanol. This reaction produces 4-(2-fluoro-4-methylphenyl)-2-nitrobenzoic acid (4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid, 95%).
Scientific Research Applications
4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid, 95% has been studied for its potential applications in scientific research. It has been used in a range of studies, including investigations into the effects of nitroaromatic compounds on cell growth and development. Additionally, 4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid, 95% has been studied for its potential as an inhibitor of the enzyme cytochrome P450 2C9.
properties
IUPAC Name |
4-(2-fluoro-4-methylphenyl)-2-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FNO4/c1-8-2-4-10(12(15)6-8)9-3-5-11(14(17)18)13(7-9)16(19)20/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDCVNHNPTPNPAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40689212 |
Source
|
Record name | 2'-Fluoro-4'-methyl-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40689212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261902-71-9 |
Source
|
Record name | 2'-Fluoro-4'-methyl-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40689212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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